1-(2-methyl-1H-indol-3-yl)-2-({11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-yl}sulfanyl)ethan-1-one
Description
1-(2-methyl-1H-indol-3-yl)-2-({11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-yl}sulfanyl)ethan-1-one is a synthetic organic compound characterized by a 2-methylindole core linked via a sulfanyl (-S-) bridge to a complex tricyclic system (8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene). This compound’s structural complexity suggests possible applications in medicinal chemistry, particularly in targeting enzymes or receptors via sulfur-mediated interactions or aromatic stacking .
Properties
IUPAC Name |
1-(2-methyl-1H-indol-3-yl)-2-[(7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3OS2/c1-12-7-8-15-18(9-12)28-22-20(15)21(23-11-24-22)27-10-17(26)19-13(2)25-16-6-4-3-5-14(16)19/h3-6,11-12,25H,7-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCKAKKDFKKMMLZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC3=C2C(=NC=N3)SCC(=O)C4=C(NC5=CC=CC=C54)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3OS2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-(2-methyl-1H-indol-3-yl)-2-({11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-yl}sulfanyl)ethan-1-one is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including antimicrobial properties, anticancer effects, and other relevant pharmacological activities.
Chemical Structure and Properties
The compound's structure can be characterized by its indole moiety and a unique thia-diazatricyclo framework. The presence of these functional groups suggests potential interactions with biological targets, making it a candidate for further pharmacological evaluation.
Antimicrobial Activity
Research indicates that indole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that compounds with indole structures can inhibit the growth of various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis .
Table 1: Antimicrobial Activity of Indole Derivatives
| Compound | Target Bacteria | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Compound A | MRSA | 0.5 μg/mL |
| Compound B | Escherichia coli | 8 μg/mL |
| Compound C | Klebsiella pneumoniae | 2 μg/mL |
Anticancer Activity
Indole derivatives are also known for their anticancer activities. Specific studies have demonstrated that compounds similar to the target compound can suppress the growth of cancer cell lines such as A549 (lung cancer) and others . The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.
Table 2: Anticancer Activity Against Various Cell Lines
| Compound | Cell Line | IC50 (μM) |
|---|---|---|
| Compound D | A549 | 1.5 |
| Compound E | HeLa | 2.0 |
| Compound F | MCF7 | 3.5 |
The biological activity of the compound may be attributed to several mechanisms:
- Inhibition of Enzymatic Activity : Indole derivatives often act as enzyme inhibitors, disrupting metabolic pathways in bacteria and cancer cells.
- Interference with DNA Replication : Some studies suggest that these compounds can intercalate into DNA, preventing replication and transcription processes.
- Induction of Oxidative Stress : The generation of reactive oxygen species (ROS) can lead to cellular damage in both microbial and cancerous cells.
Case Studies
Several case studies have highlighted the efficacy of indole-based compounds:
- A study on a series of indole derivatives showed promising results against resistant bacterial strains, indicating a potential for development into new antibiotics .
- Another investigation into the anticancer properties revealed that certain analogs could significantly reduce tumor growth in vivo models .
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s uniqueness lies in its hybrid structure combining indole and a sulfur/nitrogen-rich tricyclic system. Below is a detailed comparison with structurally related analogs, focusing on substitutions, heteroatom arrangements, and inferred properties.
Structural Analogues and Key Differences
Functional Implications
- Electronic Effects : The target compound’s tricyclic system incorporates sulfur and nitrogen, creating electron-rich regions that may facilitate interactions with biological targets (e.g., enzymes with metal ions or polar residues) . In contrast, the nitro group in introduces strong electron-withdrawing effects, which could enhance reactivity in electrophilic substitution reactions.
- Solubility and Bioavailability : The sulfanyl (-S-) bridge in the target compound offers moderate hydrophilicity compared to sulfonyl (-SO₂-) groups in , which are more polar but prone to metabolic oxidation. The pyrrole-based analog may exhibit improved aqueous solubility due to its methoxyethyl substituent.
- Hydrogen Bonding : The tricyclic system’s sulfur and nitrogen atoms likely participate in hydrogen bonding, similar to the thiazole carbonyl in . However, the phenylsulfonyl group in may act as a hydrogen bond acceptor, altering binding specificity .
- Synthetic Accessibility : The target compound’s tricyclic system requires multistep synthesis, whereas analogs like and are simpler to derivatize, enabling rapid SAR studies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
